Cas no 101533-57-7 (Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-)
101533-57-7 structure
Product Name:Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
CAS No:101533-57-7
MF:C13H10N2O2S
MW:258.295701503754
CID:1132115
PubChem ID:23274869
Update Time:2025-04-20
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
- 4-(4-aminophenyl)sulfonylbenzonitrile
- 4-[(4-Aminophenyl)sulfonyl]benzonitrile
- 4-[(4-Cyanophenyl)sulfonyl]aniline
- SCHEMBL20379869
- 4-(4-Aminobenzene-1-sulfonyl)benzonitrile
- CHEMBL343715
- DTXSID70632317
- 101533-57-7
-
- Inchi: 1S/C13H10N2O2S/c14-9-10-1-5-12(6-2-10)18(16,17)13-7-3-11(15)4-8-13/h1-8H,15H2
- InChI Key: FDEXQTPYOIODAT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C#N)=CC=1)(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 258.0464
- Monoisotopic Mass: 258.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 83.95
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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